3-nitro-5-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine

• Molecular Formula: C10H10N4O2S
• Molecular Weight: 250.28 g/mol
• IUPAC Name: 5-methyl-2-(1-methylimidazol-2-yl)sulfanyl-3-nitropyridine
• InChI: InChI=1S/C10H10N4O2S/c1-7-5-8(14(15)16)9(12-6-7)17-10-11-3-4-13(10)2/h3-6H,1-2H3
• InChI Key: HWUADSGUYCNBGN-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(N=C1)SC2=NC=CN2C)[N+](=O)[O-]

Description

3-nitro-5-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine, also known as NMS-P118, is a chemical compound that has shown promising results in scientific research applications. It belongs to the class of pyridine derivatives and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

3-nitro-5-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine exerts its anti-cancer effects through the inhibition of the enzyme thioredoxin reductase (TrxR). TrxR plays a critical role in cellular redox regulation and is overexpressed in many types of cancer cells. By inhibiting TrxR, 3-nitro-5-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine disrupts the redox balance in cancer cells, leading to oxidative stress and ultimately cell death.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, 3-nitro-5-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine has been shown to have other biochemical and physiological effects. It has been found to increase the levels of reactive oxygen species (ROS) in cancer cells, leading to DNA damage and apoptosis. 3-nitro-5-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is critical for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One advantage of using 3-nitro-5-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine in lab experiments is its specificity for TrxR inhibition. This makes it a useful tool for studying the role of TrxR in cancer and other diseases. However, one limitation is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for 3-nitro-5-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine research. One area of interest is the development of more effective formulations that improve its solubility and bioavailability. Additionally, further studies are needed to determine the optimal dosing and treatment regimens for 3-nitro-5-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine in different types of cancer. Finally, there is potential for 3-nitro-5-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine to be used in combination with other agents to enhance its anti-cancer effects.

Synthesis Methods

The synthesis of 3-nitro-5-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine involves a multi-step process that includes the reaction of 5-methyl-2-(methylthio)pyridine-3-carboxylic acid with sodium nitrite and hydrochloric acid to form the nitro compound. This is followed by the reaction with 1-methyl-1H-imidazole-2-thiol to obtain the final product.

Scientific Research Applications

3-nitro-5-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine has been studied for its potential applications in cancer treatment. It has been found to inhibit the growth of cancer cells in vitro and in vivo, and has shown synergistic effects when used in combination with other chemotherapeutic agents. Additionally, 3-nitro-5-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine has been investigated for its potential to treat other diseases such as Alzheimer's and Parkinson's.